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Cat. No.: B15582044

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Panosialins are a family of naturally occurring 5-alkylbenzene-1,3-disulfates produced by

Streptomyces species.[1][2] These compounds have garnered significant interest within the

scientific community due to their potent and specific inhibitory activity against bacterial enoyl-

acyl carrier protein (ACP) reductase (ENR), a critical enzyme in the type II fatty acid synthesis

(FAS-II) pathway.[3][4] The FAS-II pathway is essential for bacterial cell membrane

biosynthesis and is distinct from the type I fatty acid synthesis pathway found in mammals,

making ENR an attractive target for the development of novel antibacterial agents.[4]

Panosialin D, along with its analogs, has demonstrated promising activity against clinically

relevant pathogens, positioning it as a valuable lead compound in drug discovery programs.

These application notes provide an overview of the biological context of Panosialin D, its

mechanism of action, and detailed protocols for its biological evaluation. While a formal total

synthesis of Panosialin D has not been extensively reported in peer-reviewed literature, this

document outlines a plausible synthetic approach based on the synthesis of related

compounds.
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Biological Activity and Mechanism of Action
Panosialin D and its analogs exert their antibacterial effects by inhibiting enoyl-ACP reductase

(FabI and FabK), the rate-limiting enzyme in the bacterial fatty acid synthesis elongation cycle.

[3][5] Inhibition of this enzyme disrupts the production of essential fatty acids, leading to the

cessation of bacterial growth.[4] Panosialins have shown potent inhibitory activity against ENR

from various bacteria, including Staphylococcus aureus, Streptococcus pneumoniae, and

Mycobacterium tuberculosis.[2][5]

Signaling and Metabolic Pathway
The primary target of Panosialin D is the bacterial fatty acid synthesis (FAS-II) pathway, a

metabolic pathway rather than a classical signaling cascade. The diagram below illustrates the

FAS-II pathway and the point of inhibition by Panosialin D.
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Bacterial Fatty Acid Synthesis (FAS-II) Pathway Inhibition by Panosialin D.

Data Presentation
The following tables summarize the reported inhibitory activities of Panosialin analogs against

various bacterial enoyl-ACP reductases.
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Compound Target Enzyme
Source
Organism

IC50 (µM) Reference

Panosialin A FabI S. aureus 3-5 [5]

Panosialin B FabI S. aureus 3-5 [5]

Panosialin wA FabI S. aureus 3-5 [5]

Panosialin wB FabI S. aureus 3-5 [5]

Panosialin A FabK S. pneumoniae 3-5 [5]

Panosialin B FabK S. pneumoniae 3-5 [5]

Panosialin wA FabK S. pneumoniae 3-5 [5]

Panosialin wB FabK S. pneumoniae 3-5 [5]

Panosialin A InhA M. tuberculosis 9-12 [5]

Panosialin B InhA M. tuberculosis 9-12 [5]

Panosialin wA InhA M. tuberculosis 9-12 [5]

Panosialin wB InhA M. tuberculosis 9-12 [5]

Experimental Protocols
Proposed Synthetic Scheme for Panosialin D Analogs
While a definitive total synthesis of Panosialin D is not publicly available, a plausible

retrosynthetic analysis suggests a convergent approach starting from a commercially available

resorcinol derivative and a suitable alkyl halide. The key steps would involve Friedel-Crafts

acylation followed by reduction and subsequent sulfation.

Panosialin D Sulfation 5-Alkylresorcinol Reduction

Acyl Halide

Friedel-Crafts Acylation Resorcinol +
Alkyl Halide

5-Acylresorcinol
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Click to download full resolution via product page

Proposed Retrosynthetic Analysis of Panosialin D.

In Vitro Enoyl-ACP Reductase (ENR) Inhibition Assay
This protocol is adapted from established methods for determining the inhibitory activity of

compounds against bacterial ENR.[4]

Materials:

Purified bacterial ENR (e.g., FabI from S. aureus)

NADH (Nicotinamide adenine dinucleotide, reduced form)

Crotonoyl-CoA or other suitable enoyl-CoA substrate

Panosialin D or analog test compounds

Assay Buffer: 100 mM Sodium Phosphate, pH 7.5, 1 mM Dithiothreitol (DTT)

96-well UV-transparent microplates

Microplate spectrophotometer

Experimental Workflow:
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Workflow for the In Vitro ENR Inhibition Assay.
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Protocol:

Reagent Preparation:

Prepare a 10X stock solution of NADH in the assay buffer.

Prepare a stock solution of the ENR enzyme in the assay buffer. The final concentration in

the assay will need to be optimized.

Prepare a stock solution of the enoyl-CoA substrate in the assay buffer.

Dissolve Panosialin D or its analogs in a suitable solvent (e.g., DMSO) to create a high-

concentration stock solution.

Assay Setup:

In a 96-well microplate, add the assay buffer.

Add the test compound in a range of concentrations (typically using serial dilutions).

Include vehicle control (e.g., DMSO) and no-enzyme control wells.

Add the NADH solution to a final concentration of approximately 200 µM.

Add the ENR enzyme solution.

Pre-incubation:

Gently mix the contents of the wells and pre-incubate the plate at room temperature for 10

minutes to allow the inhibitor to bind to the enzyme.

Reaction Initiation and Measurement:

Initiate the enzymatic reaction by adding the enoyl-CoA substrate to all wells.

Immediately place the microplate in a spectrophotometer and monitor the decrease in

absorbance at 340 nm over time, which corresponds to the oxidation of NADH.

Data Analysis:
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Calculate the initial reaction rates from the linear portion of the absorbance versus time

plots.

Determine the percent inhibition for each concentration of the test compound relative to

the vehicle control.

Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the

data to a dose-response curve to determine the IC50 value.

Conclusion
Panosialin D and its analogs represent a promising class of antibacterial agents targeting the

essential FAS-II pathway. While a total synthesis has yet to be fully detailed in the literature, the

plausible synthetic routes and the robust biological evaluation protocols outlined in these notes

provide a solid foundation for researchers in the field of antibiotic drug discovery. Further

investigation into the synthesis and structure-activity relationships of Panosialin D analogs is

warranted to unlock their full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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